![molecular formula C13H17N5S B1399170 (2-Methyl-6-piperidin-3-yl-pyrimidin-4-yl)-thiazol-2-yl-amine CAS No. 1361116-51-9](/img/structure/B1399170.png)
(2-Methyl-6-piperidin-3-yl-pyrimidin-4-yl)-thiazol-2-yl-amine
Overview
Description
(2-Methyl-6-piperidin-3-yl-pyrimidin-4-yl)-thiazol-2-yl-amine, commonly referred to as MPT, is an organic compound that has been studied for its potential applications in a variety of scientific fields. MPT is a heterocyclic compound composed of a thiazole ring, a pyrimidine ring, and a methylated piperidine ring. It is a relatively new compound that has been studied for its potential applications in biochemistry, pharmacology, and drug discovery.
Scientific Research Applications
Heterocyclic Compounds in Chemistry and Biology
Heterocyclic compounds, like those containing pyrimidine and thiazole rings, play a crucial role in medicinal chemistry due to their diverse biological activities. The study by Boča et al. (2011) reviewed the chemistry and properties of compounds containing 2,2′-pyridine-2,6-diylbis(1H-benzimidazole) and 2,2′-pyridine-2,6-diylbis(1,3-benzothiazole), summarizing their preparation, properties, and complex compounds. These compounds exhibit significant spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity, suggesting areas where similar compounds might be applied (Boča, Jameson, & Linert, 2011).
Antitubercular Activity
The modification of compounds structurally related to isoniazid, with substitutions such as pyridine, has been explored for antitubercular activity. Asif (2014) evaluated derivatives of isoniazid and pyridine-4-yl-oxadiazole for their anti-tubercular activity against various mycobacterial strains. This suggests that compounds with similar structural features could be explored for their potential antitubercular properties (Asif, 2014).
Optical Sensors and Biological Applications
Compounds with pyrimidine derivatives are significant in synthesizing optical sensors and have various biological and medicinal applications. Jindal and Kaur (2021) highlighted the role of pyrimidine-based compounds as exquisite sensing materials, indicating the potential for compounds with pyrimidine motifs to be used in sensor technologies and biological research (Jindal & Kaur, 2021).
properties
IUPAC Name |
N-(2-methyl-6-piperidin-3-ylpyrimidin-4-yl)-1,3-thiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N5S/c1-9-16-11(10-3-2-4-14-8-10)7-12(17-9)18-13-15-5-6-19-13/h5-7,10,14H,2-4,8H2,1H3,(H,15,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXFZALAZQYBHEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)NC2=NC=CS2)C3CCCNC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Methyl-6-(piperidin-3-yl)pyrimidin-4-yl)thiazol-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.